Cas no 1936143-93-9 (3-Cyclopentyloxolane-3-carbaldehyde)

• Product Name: 3-Cyclopentyloxolane-3-carbaldehyde
• CAS No: 1936143-93-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5715694
• PubChem ID: 131166705
• Update Time: 2025-10-21

3-Cyclopentyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1936143-93-9
• EN300-1621700
• 3-Cyclopentyloxolane-3-carbaldehyde
• 3-Furancarboxaldehyde, 3-cyclopentyltetrahydro-

• Inchi： 1S/C10H16O2/c11-7-10(5-6-12-8-10)9-3-1-2-4-9/h7,9H,1-6,8H2
• InChI Key： JZWFHIUFVJHCOF-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1)C1CCCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 253.1±23.0 °C(Predicted)

Additional information on 3-Cyclopentyloxolane-3-carbaldehyde

Professional Introduction to 3-Cyclopentyloxolane-3-carbaldehyde (CAS No. 1936143-93-9)

3-Cyclopentyloxolane-3-carbaldehyde, identified by the chemical compound code CAS No. 1936143-93-9, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of oxolane derivatives, characterized by its cyclic structure incorporating both oxygen and carbon atoms in a six-membered ring. The presence of a formyl group at the third position of the cyclopentyl-substituted oxolane ring imparts unique reactivity, making it a valuable building block for the synthesis of more complex molecules.

The structure of 3-cyclopentyloxolane-3-carbaldehyde is highly versatile, enabling its application in diverse synthetic pathways. The cyclopentyl group provides steric hindrance and electronic modulation, while the aldehyde functionality allows for further functionalization through condensation reactions, oxidation, or reduction processes. These properties have positioned this compound as a key intermediate in the development of novel pharmaceuticals and agrochemicals.

In recent years, advancements in synthetic methodologies have enhanced the accessibility and utility of 3-cyclopentyloxolane-3-carbaldehyde. Modern catalytic processes, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled more efficient and selective transformations. These innovations have not only improved yield but also reduced the environmental impact of synthetic routes, aligning with global sustainability efforts.

The pharmaceutical industry has shown particular interest in 3-cyclopentyloxolane-3-carbaldehyde due to its potential as a precursor for bioactive molecules. Research has demonstrated its role in synthesizing heterocyclic compounds that exhibit pharmacological activity across multiple therapeutic areas. For instance, derivatives of this scaffold have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The ability to modify the cyclopentyl and oxolane moieties allows for fine-tuning of biological activity, making it a promising candidate for drug discovery programs.

Recent studies have highlighted the compound's utility in medicinal chemistry through its incorporation into peptidomimetic scaffolds. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor bioavailability or susceptibility to enzymatic degradation. The rigid cyclopentyl ring in 3-cyclopentyloxolane-3-carbaldehyde provides structural stability, enhancing the binding affinity and selectivity of resulting molecules. This has led to the development of novel therapeutic agents with improved pharmacokinetic profiles.

The agrochemical sector has also leveraged 3-cyclopentyloxolane-3-carbaldehyde for the synthesis of advanced crop protection agents. Its structural features contribute to the design of herbicides, fungicides, and insecticides with enhanced efficacy and reduced environmental persistence. By integrating this intermediate into complex molecular architectures, researchers have created compounds that target specific biological pathways in pests while minimizing harm to non-target organisms.

From a synthetic chemistry perspective, CAS No. 1936143-93-9 offers a unique platform for exploring novel reaction pathways. The combination of functional groups—aldehyde and ether—facilitates diverse transformations, including nucleophilic addition reactions, Michael additions, and cyclizations. These reactions are fundamental to constructing complex organic molecules, underscoring the compound's importance in synthetic organic chemistry.

The growing demand for high-purity intermediates has driven improvements in production methodologies for 3-cyclopentyloxolane-3-carbaldehyde. Continuous flow chemistry has emerged as a particularly effective approach, offering benefits such as scalability, reproducibility, and energy efficiency. These advancements ensure that researchers have access to reliable supplies of this critical intermediate for their most demanding applications.

In conclusion,3-Cyclopentyloxolane-3-carbaldehyde (CAS No. 1936143-93-9) represents a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural attributes and reactivity make it indispensable for constructing bioactive molecules across various industries. As research continues to uncover new applications and synthetic strategies,this compound will undoubtedly remain at the forefront of innovation in organic chemistry and drug discovery.